Cas no 308246-52-8 (Nci60_037977)

• Product Name: Nci60_037977
• CAS No: 308246-52-8
• MF: C₂₄H₂₄N₂O₇
• MW: 452.456566810608
• MDL: MFCD32645133
• CID: 1447740
• PubChem ID: 397888
• Update Time: 2025-06-14

Nci60_037977 Chemical and Physical Properties

Names and Identifiers

• NCI60_037977
• 5H-[1,6]indeno[1,2-c]isoquinoline- 5,12(6H)-dione,6-[3-[(2-hydroxyethyl)amino]propyl]-2,3-dimethoxy-
• NSC706743
• AC1L9FIC
• CHEMBL126159
• 6-[3-(2-Hydroxyethyl)aminopropyl]-5,11-diketo-2,3-dimethoxy-8,9-(methylenedioxy)- 11H-indeno[1,2-c]isoquinoline
• SureCN4162998
• 6-[3-(2-hydroxyethyl)amino-1-propyl]-5,6-dihydro-2,3-dimethoxy-8,9-methylenedioxy-5,11-dioxo-11H-indeno[1,2-c]isoquinoline
• MJ-III65
• NSC706744
• LMP744
• UNII-29BY7HQV0T
• EX-A3021
• AKOS040733616
• G17167
• SCHEMBL4162998
• BDBM50237809
• HY-U00248
• Topoisomerase-1 inhibitor lmp744
• CS-7432
• MS-28221
• LMP-744
• NSC-706744
• 20-[3-(2-Hydroxyethylamino)propyl]-15,16-dimethoxy-5,7-dioxa-20-azapentacyclo[10.8.0.02,10.04,8.013,18]icosa-1(12),2,4(8),9,13,15,17-heptaene-11,19-dione
• 308246-52-8
• MJ-III-65
• DTXSID30327954
• AC-35733
• 6-(3-(2-hydroxyethyl)amino-1-propyl)-5,6-dihydro-2,3-dimethoxy-8,9-methylenedioxy-5,11-dioxo-11H-indeno(1,2-)isoquinoline
• Q27894415
• 308246-52-8 (free base)
• LMP744 free base
• BCP34017
• 29BY7HQV0T
• 5H-(1,3)Dioxolo(5,6)indeno(1,2-C)isoquinoline-5,12(6H)-dione, 6-(3-((2-hydroxyethyl)amino)propyl)-2,3-dimethoxy-
• 6-(3-((2-hydroxyethyl)amino)propyl)-2,3-dimethoxy-5H-[1,3]dioxolo[4',5':5,6]indeno[1,2-c]isoquinoline-5,12(6H)-dione
• NSC-706743
• Nci60_037977

• MDL： MFCD32645133
• Inchi： 1S/C24H24N2O7/c1-30-17-8-13-16(11-18(17)31-2)24(29)26(6-3-4-25-5-7-27)22-14-9-19-20(33-12-32-19)10-15(14)23(28)21(13)22/h8-11,25,27H,3-7,12H2,1-2H3
• InChI Key： QCSDJDQOJBQTDV-UHFFFAOYSA-N
• SMILES： O1COC2C1=CC1=C(C=2)C(C2C3C=C(C(=CC=3C(N(CCCNCCO)C=21)=O)OC)OC)=O

Computed Properties

• Exact Mass: 452.15800
• Monoisotopic Mass: 452.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 108.25000
• LogP: 2.32170

Nci60_037977 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on Nci60_037977

Comprehensive Overview of Nci60_037977 (CAS No. 308246-52-8): Properties, Applications, and Research Insights

The compound Nci60_037977 (CAS No. 308246-52-8) has garnered significant attention in recent years due to its potential applications in biomedical research and drug discovery. As a part of the NCI60 screening library, this molecule is often studied for its interactions with various biological targets, making it a subject of interest for researchers exploring cancer therapeutics and cell signaling pathways. Its unique chemical structure and pharmacological properties have positioned it as a promising candidate for further investigation in high-throughput screening assays.

One of the key reasons Nci60_037977 stands out is its inclusion in the NCI Developmental Therapeutics Program, which focuses on identifying novel compounds with anti-proliferative activity. Researchers frequently search for terms like "Nci60_037977 mechanism of action" or "CAS 308246-52-8 solubility", reflecting the growing demand for detailed physicochemical and biological data. The compound's molecular weight, logP value, and stability under physiological conditions are critical parameters for its potential use in in vitro and in vivo studies.

In the context of personalized medicine, Nci60_037977 has been evaluated for its selectivity against specific cancer cell lines. Recent publications highlight its role in modulating kinase activity, a hot topic in targeted therapy research. Searches related to "Nci60_037977 clinical trials" or "308246-52-8 supplier" indicate both academic and industrial interest. However, as of now, the compound remains primarily a tool for preclinical research, with its structure-activity relationship (SAR) being a focal point for medicinal chemists.

From a technical perspective, Nci60_037977 is often discussed alongside computational drug design methodologies. The rise of AI-driven drug discovery has led to increased scrutiny of compounds like this, with queries such as "Nci60_037977 docking studies" becoming common. Its crystal structure and binding affinity predictions are frequently modeled using molecular dynamics simulations, aligning with the broader trend of integrating machine learning into pharmaceutical R&D.

Another area of interest is the compound's potential synergy with immunotherapy agents. Given the current emphasis on combination therapies in oncology, Nci60_037977 could play a role in enhancing the efficacy of existing treatments. Searches for "308246-52-8 cytotoxicity data" or "Nci60_037977 bioavailability" underscore the need for comprehensive profiling to assess its translational potential.

In summary, Nci60_037977 (CAS No. 308246-52-8) represents a compelling case study in modern drug discovery. Its inclusion in the NCI60 panel, coupled with its mechanistic versatility, makes it a valuable asset for researchers tackling complex diseases. As the scientific community continues to explore its full potential, this compound is likely to remain a topic of discussion in both academic journals and industry forums.